Cas no 1522622-84-9 (4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile)

• Product Name: 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• CAS No: 1522622-84-9
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5782993
• PubChem ID: 79355544
• Update Time: 2025-06-11

4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• CS-0305794
• EN300-1106475
• 4-(5-Amino-4-methyl-2-oxopyridin-1(2h)-yl)butanenitrile
• 1522622-84-9
• 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• AKOS017908860
• 1(2H)-Pyridinebutanenitrile, 5-amino-4-methyl-2-oxo-

• Inchi： 1S/C10H13N3O/c1-8-6-10(14)13(7-9(8)12)5-3-2-4-11/h6-7H,2-3,5,12H2,1H3
• InChI Key： HWOKPOKEHBGIHE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1CCCC#N)N

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 399.8±42.0 °C(Predicted)
• pka: 4.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile

Introduction to 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS No. 1522622-84-9)

4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS No. 1522622-84-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a cyano group, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic uses of this compound.

The chemical structure of 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile is composed of a substituted pyridine ring and a butanenitrile moiety. The presence of the amino group on the pyridine ring and the cyano group on the butane chain imparts distinct chemical and biological properties to this molecule. These functional groups are known to play crucial roles in various biological processes, including enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile as a lead compound for drug development. One of the key areas of interest is its ability to inhibit specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a specific kinase enzyme, which is implicated in several cancers and inflammatory diseases.

The synthesis of 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. A common synthetic route involves the condensation of an appropriate amine with a substituted pyridine derivative, followed by cyclization and functional group modification. The detailed synthetic protocol has been reported in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this field.

In addition to its enzymatic inhibition properties, 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile has shown promising results in preclinical studies for its potential as an anti-inflammatory agent. Studies conducted on animal models have demonstrated that this compound can effectively reduce inflammation markers and improve disease outcomes in conditions such as arthritis and colitis. These findings suggest that 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile could be a valuable therapeutic option for treating inflammatory diseases.

The pharmacokinetic properties of 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-y l)butanenitrile have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral medication. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5-amino - 4-methyl - 2 - oxo - 1 , 2 - dihydropyridin - 1 - yl ) butanenitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising therapeutic effects in patients with specific diseases. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-(5-amino - 4-methyl - 2 - oxo - 1 , 2 - dihydropyridin - 1 - yl ) butanenitrile (CAS No. 1522622 - 84 - 9) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for developing new therapeutic agents for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable drug candidate.